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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cresyl violet staining, a widely used histological technique, is invaluable for the visualization of

Nissl substance (rough endoplasmic reticulum) in the cytoplasm of neurons. The successful

preservation of this stain is critically dependent on the subsequent mounting procedure. Proper

mounting not only ensures the long-term integrity of the stained tissue but also enhances the

optical clarity for microscopic examination. These application notes provide detailed protocols

and guidance on the appropriate techniques and reagents for mounting tissue sections after

Cresyl violet staining.

The choice between aqueous and non-aqueous (resinous) mounting media is a critical decision

point. Non-aqueous mounting media are preferred for Cresyl violet-stained slides as they are

compatible with the organic solvents used for dehydration and clearing, which are essential

steps to prevent the stain from leaching and to ensure transparency of the tissue.

Key Considerations for Mounting
Dehydration: Complete dehydration of the tissue section is paramount. Any residual water

can lead to cloudiness or improper setting of the mounting medium. This is typically achieved

through a series of graded ethanol baths.
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Clearing: Following dehydration, a clearing agent is used to make the tissue transparent. The

clearing agent must be miscible with both the dehydrating agent (ethanol) and the mounting

medium. Xylene is a traditional and effective clearing agent, although less toxic alternatives

are available.

Refractive Index (RI): For optimal image quality, the refractive index of the mounting medium

should be close to that of the glass slide, coverslip (approximately 1.5), and the tissue itself

(approximately 1.53). A significant mismatch in RI can lead to optical aberrations and

reduced image resolution.[1][2]

Mounting Medium Selection: Non-aqueous, resinous mounting media such as DPX

(Distrene, Plasticiser, Xylene) and Permount™ are highly recommended for Cresyl violet-

stained sections.[3] These media are soluble in xylene and provide a permanent, transparent

seal.

Data Presentation: Properties of Common Mounting
Media
The selection of an appropriate mounting medium is crucial for achieving high-quality, long-

lasting preparations. The following table summarizes the properties of commonly used non-

aqueous mounting media suitable for Cresyl violet-stained sections.
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Mounting
Medium

Type Solvent
Refractive
Index (nD at
20°C)

Key Features

DPX
Resinous,

Synthetic
Xylene ~1.52

Fast drying,

preserves stain

well, colorless.[3]

Permount™
Resinous,

Synthetic
Toluene 1.518 - 1.521

Low viscosity for

thin mounting

layers, preserves

stains with

minimal fading,

contains an

antioxidant.[4]

VectaMount™
Resinous,

Synthetic

Toluene/Xylene-

free
~1.49 (when dry)

Optically clear,

odorless,

permanent

mounting

medium.[5]

Canada Balsam Natural Resin Xylene 1.52 - 1.54

Traditional

mounting

medium, can

become acidic

over time.[1]

Experimental Protocols
Protocol 1: Mounting Paraffin-Embedded Sections after
Cresyl Violet Staining
This protocol is suitable for tissue sections that have been deparaffinized, rehydrated, and

stained with Cresyl violet.

Materials:

Stained slides
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Graded ethanol solutions (70%, 95%, 100%)

Xylene or a suitable xylene substitute

Non-aqueous mounting medium (e.g., DPX or Permount™)

Coverslips

Coplin jars or staining dishes

Fume hood

Procedure:

Differentiation (Optional): If the staining is too intense, briefly dip the slides in a differentiating

solution (e.g., 95% ethanol with a few drops of acetic acid) and monitor microscopically until

the desired staining intensity is achieved.

Dehydration:

Immerse slides in 95% ethanol for 2 minutes.

Transfer to 100% ethanol for 2 minutes.

Repeat with a fresh change of 100% ethanol for another 2 minutes to ensure complete

water removal.

Clearing:

Immerse slides in xylene for 5 minutes.

Transfer to a fresh change of xylene for another 5 minutes. The tissue should appear

transparent.

Mounting:

Working in a fume hood, take one slide at a time from the xylene.

Wipe excess xylene from the back of the slide and around the tissue section.
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Place a small drop of mounting medium over the tissue section.

Carefully lower a coverslip at an angle onto the mounting medium, avoiding the

introduction of air bubbles.

Allow the mounting medium to spread evenly under the coverslip.

Drying:

Place the slides horizontally in a slide tray and allow them to dry in a well-ventilated area

or a slide warmer at a low temperature. This may take 24-48 hours.

Protocol 2: Mounting Free-Floating or Frozen Sections
after Cresyl Violet Staining
This protocol is for sections that have been stained free-floating and then mounted onto

gelatin-subbed or charged slides.

Materials:

Stained sections mounted on slides

Graded ethanol solutions (70%, 95%, 100%)

Xylene or a suitable xylene substitute

Non-aqueous mounting medium (e.g., DPX or Permount™)

Coverslips

Coplin jars or staining dishes

Fume hood

Procedure:

Air Drying: After mounting the stained sections onto slides, allow them to air dry completely.

This can be done at room temperature overnight or on a slide warmer.
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Dehydration:

Immerse slides in 70% ethanol for 3 minutes.

Transfer to 95% ethanol for 3 minutes.

Immerse in 100% ethanol for 3 minutes.

Repeat with a fresh change of 100% ethanol for another 3 minutes.

Clearing:

Immerse slides in xylene for 5-10 minutes.

Transfer to a fresh change of xylene for another 5-10 minutes until the tissue is clear.

Mounting:

In a fume hood, remove one slide from the xylene.

Quickly wipe away excess xylene from the slide, avoiding the tissue.

Apply one to two drops of mounting medium onto the tissue.

Gently place a coverslip over the mounting medium at an angle to prevent air bubbles.

Drying:

Lay the slides flat to dry in a well-ventilated area. Complete hardening of the mounting

medium may take several hours to a day.

Mandatory Visualization
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Cresyl Violet Staining Dehydration Clearing Mounting Final Steps

Stained Tissue Section
(Paraffin or Frozen) 95% Ethanol2-3 min 100% Ethanol (I)

2-3 min
100% Ethanol (II)

2-3 min
Xylene (I)5-10 min Xylene (II)

5-10 min
Apply Mounting Medium
(e.g., DPX, Permount) Apply Coverslip Drying/Curing Microscopic Examination
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Caption: Workflow for Mounting Tissue after Cresyl Violet Staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7887910?utm_src=pdf-body-img
https://www.benchchem.com/product/b7887910?utm_src=pdf-custom-synthesis
https://nif.hms.harvard.edu/sites/nif.hms.harvard.edu/files/education-files/Mountingmedia.pdf
https://ompj.org/files/5-d11c951448ce143d5e5d1ffbdf68ecc451141033.pdf
https://www.sigmaaldrich.com/HK/zh/product/sigma/06522
https://www.scienceservices.eu/permounttm-mounting-medium.html
https://www.2bscientific.com/suppliers/vector-laboratories/tips-and-tricks-with-vector-laboratories/selection-of-mounting-media-for-ihc-or-if-applications
https://www.2bscientific.com/suppliers/vector-laboratories/tips-and-tricks-with-vector-laboratories/selection-of-mounting-media-for-ihc-or-if-applications
https://www.benchchem.com/product/b7887910#techniques-for-mounting-tissue-after-cresyl-violet-staining
https://www.benchchem.com/product/b7887910#techniques-for-mounting-tissue-after-cresyl-violet-staining
https://www.benchchem.com/product/b7887910#techniques-for-mounting-tissue-after-cresyl-violet-staining
https://www.benchchem.com/product/b7887910#techniques-for-mounting-tissue-after-cresyl-violet-staining
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7887910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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